Cas no 1327176-09-9 (ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate)

• Product Name: ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate
• CAS No: 1327176-09-9
• MF: C₂₅H₁₉ClN₂O₄
• MW: 446.882365465164
• CID: 5324042
• Update Time: 2025-06-07

ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene}amino)benzoate
• ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate
• STL108723
• ethyl 3-[[3-[(4-chlorophenyl)carbamoyl]chromen-2-ylidene]amino]benzoate
• ethyl (Z)-3-((3-((4-chlorophenyl)carbamoyl)-2H-chromen-2-ylidene)amino)benzoate

• Inchi： 1S/C25H19ClN2O4/c1-2-31-25(30)17-7-5-8-20(14-17)28-24-21(15-16-6-3-4-9-22(16)32-24)23(29)27-19-12-10-18(26)11-13-19/h3-15H,2H2,1H3,(H,27,29)/b28-24-
• InChI Key： NCYJEKGCFBDTKL-COOPMVRXSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1/C(=N/C2C=CC=C(C(=O)OCC)C=2)/OC2C=CC=CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 744
• XLogP3: 5.6
• Topological Polar Surface Area: 77

Additional information on ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate

Professional Introduction to Ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate (CAS No. 1327176-09-9)

Ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate, with the CAS number 1327176-09-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents targeting various biological pathways.

The molecular structure of Ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate is characterized by a benzoate core substituted with an amino group linked to a chromenone moiety. The presence of a chlorophenyl carbamoyl group further enhances its complexity, making it a promising candidate for further chemical manipulation and biological evaluation. This structural motif is reminiscent of many biologically active compounds that have been investigated for their pharmacological properties.

In recent years, there has been a growing interest in chromenone derivatives due to their diverse biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in Ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate suggests that it may interact with biological targets in unique ways, potentially leading to the discovery of new therapeutic interventions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations, is essential for constructing the complex molecular framework. These synthetic strategies are critical for producing derivatives that can be further modified for specific biological applications.

One of the most compelling aspects of Ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate is its potential as a scaffold for drug design. By modifying specific functional groups or introducing new ones, researchers can tailor its biological activity to target particular diseases or conditions. For instance, the chromenone moiety has been shown to exhibit phototoxic properties, making it a candidate for photodynamic therapy applications. Additionally, the presence of the amino and carbamoyl groups provides numerous opportunities for further derivatization, allowing for the exploration of different pharmacological profiles.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of chromenone derivatives. Computational modeling and experimental techniques have been employed to elucidate how these compounds interact with biological targets at the molecular level. This information is crucial for designing molecules with enhanced potency and selectivity. In this context, Ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate represents an intriguing compound that warrants further investigation.

The benzoate component of this molecule is particularly noteworthy, as benzoic acid derivatives are well-known for their therapeutic potential. Many drugs on the market today contain benzoate moieties, which contribute to their efficacy by modulating various biological processes. The combination of this structural element with the chromenone core in Ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate suggests that it may possess unique properties that could be exploited in drug development.

In conclusion, Ethyl 3-{[(2Z)-3-[(4-chlorophenyl)carbamoyl]-2H-chromen-2-ylidene]amino}benzoate (CAS No. 1327176-09-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its synthesis and further derivatization offer exciting opportunities for discovering new therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing drug discovery and development.